1-methyl-4-({4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}methyl)pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-4-({4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}methyl)pyrrolidin-2-one is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is a member of the pyrrolidinone family and has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Scientific Research Applications
Chemical Synthesis and Derivatives
Research has focused on developing synthetic routes and derivatives of thienopyridines, which are closely related to the target compound. For instance, Klemm et al. (1985) described synthetic routes to 5- and 7-substituted thieno[3,2-b]pyridines, highlighting the versatility and potential for chemical modifications of this compound class (Klemm et al., 1985). These synthetic pathways open avenues for the development of new materials and bioactive molecules.
Molecular Structure and Properties
The molecular structures and properties of thienopyridine derivatives have been extensively studied. For example, Armas et al. (2003) investigated the crystal structure of a thieno[2,3-b]pyridine derivative, providing valuable information on the molecular geometry and intermolecular interactions of these compounds (Armas et al., 2003). Such insights are crucial for understanding the reactivity and potential applications of thienopyridines in various fields.
Applications in Catalysis
Thienopyridines have also been explored for their potential applications in catalysis. Grozavu et al. (2020) described a rhodium-catalyzed method for the C-3/5 methylation of pyridines, utilizing thienopyridines as substrates (Grozavu et al., 2020). This research demonstrates the utility of thienopyridines in developing new catalytic processes, which could have implications for organic synthesis and industrial chemistry.
Photophysical and Electrochemical Properties
The photophysical and electrochemical properties of thienopyridine derivatives have been the subject of investigation, with potential applications in materials science. Carvalho et al. (2013) studied the fluorescence of 6-(hetero)arylthieno[3,2-b]pyridine derivatives, previously evaluated as potential antitumor compounds, in solution and nanoliposomes (Carvalho et al., 2013). These studies contribute to the understanding of thienopyridines' potential use in bioimaging, sensor technology, and drug delivery systems.
properties
IUPAC Name |
4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-ylmethyl)-1-methylpyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2OS/c1-14-7-10(6-13(14)16)8-15-4-2-12-11(9-15)3-5-17-12/h3,5,10H,2,4,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZVZJTKHBDIDFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CC1=O)CN2CCC3=C(C2)C=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-4-({4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}methyl)pyrrolidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.